Cas no 352328-88-2 (6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine)

• Product Name: 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine
• CAS No: 352328-88-2
• MF: C₈H₅BrClN₃S
• MW: 290.56739783287
• MDL: MFCD08063155
• CID: 2194676
• PubChem ID: 22134679
• Update Time: 2025-06-09

6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-2-(methylthio)pyrido[2,3-d]pyrimidine
• 6-bromo-7-chloro-2-methylsulfanylpyrido[2,3-d]pyrimidine
• 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine
• Pyrido[2,3-d]pyrimidine, 6-bromo-7-chloro-2-(methylthio)-
• DTXSID001208823
• SCHEMBL6073377
• 6-BROMO-7-CHLORO-2-(METHYLSULFANYL)PYRIDO[2,3-D]PYRIMIDINE
• CS-0139088
• PS-20093
• E73656
• starbld0016726
• 352328-88-2
• SY284104
• MFCD08063155

• MDL： MFCD08063155
• Inchi： 1S/C8H5BrClN3S/c1-14-8-11-3-4-2-5(9)6(10)12-7(4)13-8/h2-3H,1H3
• InChI Key： DNYVNIZXYMXNJS-UHFFFAOYSA-N
• SMILES： BrC1C(=NC2C(=CN=C(N=2)SC)C=1)Cl

Computed Properties

• Exact Mass: 288.90761g/mol
• Monoisotopic Mass: 288.90761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64
• XLogP3: 3.3

Additional information on 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine

Recent Advances in the Study of 6-Bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine (CAS: 352328-88-2)

The compound 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine (CAS: 352328-88-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrido[2,3-d]pyrimidine core, exhibits unique physicochemical properties that make it an attractive candidate for the development of novel therapeutic agents. Recent studies have explored its applications in targeting protein kinases, epigenetic modifiers, and other key biological pathways implicated in cancer and inflammatory diseases.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of kinase inhibitors. Researchers have demonstrated that modifications to the 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine scaffold can yield highly selective inhibitors for specific kinases, such as JAK2 and EGFR, which are critical targets in oncology. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a derivative that exhibited nanomolar potency against JAK2, with minimal off-target effects. This finding underscores the potential of this scaffold in designing next-generation kinase inhibitors with improved efficacy and safety profiles.

In addition to its applications in kinase inhibition, 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine has also been investigated for its utility in epigenetic drug discovery. Recent work has highlighted its ability to serve as a building block for small molecules targeting bromodomains, which are key readers of histone acetylation marks. A 2022 study in ACS Chemical Biology detailed the synthesis of a series of bromodomain inhibitors based on this scaffold, showing promising activity against BRD4, a protein implicated in various cancers. These findings open new avenues for the development of epigenetic therapies.

Another area of active research involves the optimization of the compound's pharmacokinetic properties. Despite its promising biological activity, the inherent lipophilicity of 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine poses challenges for drug delivery. Recent efforts have focused on structural modifications to enhance solubility and bioavailability. For example, a 2023 patent application disclosed the incorporation of polar substituents at the 2-methylsulfanyl position, resulting in derivatives with improved aqueous solubility while maintaining target affinity. Such innovations are critical for advancing this scaffold into clinical development.

Looking ahead, the versatility of 6-bromo-7-chloro-2-methylsulfanyl-pyrido[2,3-d]pyrimidine suggests its continued relevance in drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. Furthermore, advances in computational chemistry and structure-based drug design are expected to accelerate the rational optimization of this scaffold, enabling the discovery of highly specific and potent drug candidates. As the field progresses, this compound is likely to remain a focal point for interdisciplinary research at the intersection of chemistry, biology, and medicine.